4-Iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic acid

• Molecular Formula: C12H8INO3
• Molecular Weight: 341.10 g/mol
• IUPAC Name: 4-iodo-2-oxo-1-phenylpyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8INO3/c13-9-6-7-14(8-4-2-1-3-5-8)11(15)10(9)12(16)17/h1-7H,(H,16,17)
• InChI Key: FRPOMXZUHBTVIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CC(=C(C2=O)C(=O)O)I

Description

4-Iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H8INO3 and its molecular weight is 341.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 4-iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylate (2.34 g, 6.59 mmol) in dioxane (39 mL) was added water (12 mL) followed by sodium hydroxide 6M solution (4.39 ml, 26.4 mmol). The reaction mixture was heated at 50° C. for 4 h. LCMS analysis of an aliquot showed the reaction was complete. The reaction mixture was cooled to room temperature and concentrated in vacuo. Water was added, and the pH was adjusted to ˜3 with 6M aqueous hydrochloric acid solution. The solid formed was isolated by filtration and was dried under high vacuum overnight to give 4-iodo-2-oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic acid (1.79 g, 5.25 mmol, 80% yield), which was used without further purification. MS (ESI pos. ion) m/z: 364 (M+Na). Calc'd exact mass for C12H81NO3: 341.